Cas no 2229634-79-9 (tert-butyl N-1-(1H-indol-5-yl)-2-oxoethyl-N-methylcarbamate)

• Product Name: tert-butyl N-1-(1H-indol-5-yl)-2-oxoethyl-N-methylcarbamate
• CAS No: 2229634-79-9
• MF: C₁₆H₂₀N₂O₃
• MW: 288.341604232788
• CID: 5887201
• PubChem ID: 165662638
• Update Time: 2025-06-15

tert-butyl N-1-(1H-indol-5-yl)-2-oxoethyl-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-1-(1H-indol-5-yl)-2-oxoethyl-N-methylcarbamate
• 2229634-79-9
• EN300-1892886
• tert-butyl N-[1-(1H-indol-5-yl)-2-oxoethyl]-N-methylcarbamate

• Inchi： 1S/C16H20N2O3/c1-16(2,3)21-15(20)18(4)14(10-19)12-5-6-13-11(9-12)7-8-17-13/h5-10,14,17H,1-4H3
• InChI Key： MEIGYXSLVZYOPY-UHFFFAOYSA-N
• SMILES： O(C(N(C)C(C=O)C1C=CC2=C(C=CN2)C=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 288.14739250g/mol
• Monoisotopic Mass: 288.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 62.4Ų

Additional information on tert-butyl N-1-(1H-indol-5-yl)-2-oxoethyl-N-methylcarbamate

Recent Advances in the Study of tert-butyl N-1-(1H-indol-5-yl)-2-oxoethyl-N-methylcarbamate (CAS: 2229634-79-9)

The compound tert-butyl N-1-(1H-indol-5-yl)-2-oxoethyl-N-methylcarbamate (CAS: 2229634-79-9) has recently gained attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This molecule, characterized by its indole-based structure and carbamate functional group, serves as a key intermediate in the synthesis of biologically active compounds. Recent studies have explored its utility in the design of novel therapeutic agents, particularly in the areas of oncology and neurodegenerative diseases.

One of the most significant findings in recent research involves the role of tert-butyl N-1-(1H-indol-5-yl)-2-oxoethyl-N-methylcarbamate as a precursor in the synthesis of small-molecule inhibitors targeting specific protein kinases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain kinases implicated in cancer progression. The study utilized a combination of molecular docking and in vitro assays to validate the binding affinity and selectivity of these derivatives, highlighting the compound's potential as a scaffold for kinase inhibitor development.

Further investigations have also explored the pharmacokinetic properties of tert-butyl N-1-(1H-indol-5-yl)-2-oxoethyl-N-methylcarbamate. A recent preclinical study evaluated its metabolic stability and bioavailability, revealing favorable characteristics that support its further development as a drug candidate. The study, conducted using high-performance liquid chromatography (HPLC) and mass spectrometry (MS), reported that the compound exhibits moderate plasma stability and acceptable permeability across biological membranes, making it a promising candidate for oral administration.

In addition to its applications in oncology, researchers have investigated the neuroprotective potential of tert-butyl N-1-(1H-indol-5-yl)-2-oxoethyl-N-methylcarbamate. A 2024 study published in ACS Chemical Neuroscience demonstrated that the compound and its analogs could modulate key pathways involved in neuroinflammation and oxidative stress. The findings suggest that these molecules may offer therapeutic benefits for neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease, although further in vivo studies are required to confirm these effects.

The synthesis and optimization of tert-butyl N-1-(1H-indol-5-yl)-2-oxoethyl-N-methylcarbamate have also been a focus of recent research. Advances in synthetic methodologies, including the use of catalytic asymmetric reactions, have enabled the efficient production of enantiomerically pure forms of the compound. These developments are critical for ensuring the reproducibility and scalability of its production, which is essential for both research and potential clinical applications.

In conclusion, tert-butyl N-1-(1H-indol-5-yl)-2-oxoethyl-N-methylcarbamate (CAS: 2229634-79-9) represents a versatile and promising compound in the field of chemical biology and pharmaceutical research. Its applications span from kinase inhibitor development to neuroprotection, supported by robust preclinical data. Future research should focus on advancing these findings into clinical trials and exploring additional therapeutic avenues for this molecule.